Cas no 102505-04-4 (1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-)

1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]- structure
102505-04-4 structure
Product Name:1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-
CAS No:102505-04-4
Molecular Formula:C22H27N3O3S
Molecular Weight:413.53308
CID:212936
PubChem ID:297081

1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]- Properties

Names and Identifiers

    • 1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-
    • NSC 167815
    • 8-[3-(benzenesulfonyl)propyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
    • DTXSID90145232
    • 1-Phenyl-8-(3-phenylsulfonylpropyl)-4-oxo-1,3,8-triazaspiro(4.5)decane
    • NSC-167815
    • 1,3,8-Triazaspiro(4.5)decan-4-one, 1-phenyl-8-(3-(phenylsulfonyl)propyl)-
    • CHEMBL3769826
    • 102505-04-4
    • NSC167815
    • InChIKey: AHDHQOPGQHFFQA-UHFFFAOYSA-N
    • Inchi: InChI=1S/C22H27N3O3S/c26-21-22(25(18-23-21)19-8-3-1-4-9-19)12-15-24(16-13-22)14-7-17-29(27,28)20-10-5-2-6-11-20/h1-6,8-11H,7,12-18H2,(H,23,26)
    • SMILES: C1C=CC(S(CCCN2CCC3(C(=O)NCN3C3C=CC=CC=3)CC2)(=O)=O)=CC=1

Computed Properties

  • Exact Mass: 413.177313g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 413.177313g/mol
  • Heavy Atom Count: 29
  • Complexity: 655
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 78.1Ų
  • Molecular Weight: 413.5g/mol

Experimental Properties

  • LogP: 3.69140
  • PSA: 78.10000

1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]- Related Literature

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